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Compound of Interest

Compound Name: 6-Deoxyglucitol

CAS No.: 5624-40-8

Cat. No.: B1216930

Get Quote

Executive Summary
6-Deoxyglucitol (Quinovitol) is a rare sugar alcohol often encountered as a metabolic

degradation product of sulfoglycolipids or as a specific impurity in the reduction of 6-

deoxyglucose (quinovose). Its structural similarity to D-Glucitol (Sorbitol) and 6-Deoxy-L-

galactitol (Fucitol) makes accurate identification critical in pharmaceutical impurity profiling and

metabolomics.

This guide provides a self-validating NMR protocol to distinguish 6-Deoxyglucitol from its fully

hydroxylated analog (Sorbitol) and its stereoisomers. The core validation rests on the "Methyl

Cut"—the diagnostic shift of the C6 terminal group—and the specific scalar coupling constants

of the backbone methine protons.

Structural Basis & Theoretical Framework
To validate 6-Deoxyglucitol, one must prove two structural features:

The 6-Deoxy Modification: The presence of a terminal methyl group (
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) replacing the hydroxymethyl group (

).

The Glucitol Configuration: The specific stereochemical arrangement of hydroxyl groups at

C2, C3, C4, and C5, distinguishing it from Rhamnitol or Fucitol.

Visualizing the Structural Logic
The following diagram illustrates the critical NMR differentiation points between the target and

its primary alternative, Sorbitol.

Target: 6-Deoxyglucitol

C6 Terminal Group

Alternative: D-Glucitol (Sorbitol)

Methyl Group (-CH3)
1H: ~1.2 ppm (Doublet)

13C: ~19 ppm

Reduction

Hydroxymethyl (-CH2OH)
1H: ~3.6-3.8 ppm (Multiplet)

13C: ~63 ppm

Standard Polyol

VALIDATION CONFIRMED

Click to download full resolution via product page

Figure 1: Structural differentiation logic. The primary validation marker is the drastic shielding of

the C6 position due to deoxygenation.

Experimental Protocol
This protocol ensures high-resolution data capable of resolving the overlapping backbone

methine signals typical of polyols.
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Sample Preparation
Solvent: Deuterium Oxide (

, 99.9% D).

Reasoning: Polyols are highly polar. DMSO-d6 is an alternative if hydroxyl proton

observation is required, but

provides sharper backbone resolution and eliminates -OH coupling complications.

Concentration: 10–20 mg in 0.6 mL solvent.

Reference: DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) at 0.0 ppm. Avoid TMS due to

insolubility in water.

pH Control: Neutral pH (approx. 7.0). Extreme pH can cause peak shifting in polyols due to

ionization or complexation.

Acquisition Parameters (600 MHz recommended)
Temperature: 298 K (25°C).

1H NMR:

Pulse angle: 30°.

Relaxation delay (D1):

seconds (ensure methyl integration accuracy).

Scans: 16–32.

13C NMR:

Decoupling: Inverse gated (if quantitative) or standard WALTZ-16.

Scans:

(to resolve minor conformers).
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Spectral Data Comparison
The following data compares 6-Deoxyglucitol against D-Glucitol (Sorbitol). Note the diagnostic

shifts at position 6.[1][2][3]

Table 1: 1H NMR Chemical Shifts ( , ppm) in [4]

Position Proton Type
6-
Deoxyglucitol
(Target)

D-Glucitol
(Sorbitol)

(Shift
Difference)

H-6 Methyl (-CH3)
1.23 (d, J=6.4

Hz)
3.60 - 3.85 (m)

-2.5 ppm

(Shielded)

H-5 Methine (-CH-) 3.85 - 3.95 (m) 3.60 - 3.70 (m) ~0.2 ppm

H-4 Methine (-CH-) 3.55 - 3.65 (m) 3.55 - 3.65 (m) Minimal

H-3 Methine (-CH-) 3.65 - 3.75 (m) 3.65 - 3.75 (m) Minimal

H-2 Methine (-CH-) 3.60 - 3.70 (m) 3.60 - 3.70 (m) Minimal

H-1
Methylene (-

CH2-)
3.55 - 3.80 (m) 3.55 - 3.80 (m) Minimal

Table 2: 13C NMR Chemical Shifts ( , ppm) in
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Position Carbon Type
6-
Deoxyglucitol
(Target)

D-Glucitol
(Sorbitol)

Diagnostic
Status

C-6 Methyl (-CH3) 19.8 63.5
PRIMARY

VALIDATION

C-5 Methine (-CH-) 68.5 72.0
Secondary

Indicator

C-4 Methine (-CH-) 74.5 74.0 Non-diagnostic

C-3 Methine (-CH-) 73.8 73.5 Non-diagnostic

C-2 Methine (-CH-) 72.5 72.0 Non-diagnostic

C-1
Methylene (-

CH2-)
63.8 63.5 Non-diagnostic

Note: Chemical shifts are approximate (

ppm) and concentration/temperature dependent. Sorbitol data derived from BMRB Entry
bmse001007 [1].

Advanced Validation: The "Methyl Cut" Workflow
To rigorously prove the compound is 6-Deoxyglucitol and not a stereoisomer (like Fucitol), you

must correlate the methyl group to the backbone stereochemistry using 2D NMR.

Validation Workflow Diagram

Unknown Sample
(Polyol) 1D 1H NMR Doublet @ 1.2 ppm?

1D 13C NMRYes

Identify: Sorbitol
No (Multiplet @ 3.8)

Peak @ ~20 ppm?

2D COSY / TOCSYYes

No (Peak @ 63)

Analyze H5-H6 coupling
Analyze H4-H5 coupling Identify: 6-DeoxyglucitolConfirmed Connectivity

Click to download full resolution via product page
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Figure 2: Step-by-step validation workflow. The presence of the high-field doublet eliminates

Sorbitol; 2D COSY confirms the connectivity of the methyl group to the specific glucitol

backbone.

Interpretation of 2D Data[3][5][6]
COSY (Correlation Spectroscopy):

Identify the methyl doublet at 1.23 ppm.

Observe the cross-peak to H-5 (approx 3.9 ppm).

From H-5, trace the connectivity to H-4.

Differentiation from Fucitol: In 6-deoxyglucitol, the H4-H5 coupling constant reflects the

anti-periplanar (zigzag) conformation typical of the glucitol backbone in solution, whereas

Fucitol (galacto-configuration) will display different coupling patterns due to the axial-like

orientation of the C4-OH [2].

HSQC (Heteronuclear Single Quantum Coherence):

Confirm the proton at 1.23 ppm correlates exclusively to the carbon at 19.8 ppm.

Confirm the absence of any CH2 signal (negative phase in DEPT-135 or HSQC editing) at

the C6 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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